Selenate

Specification

• CAS No.: 14124-68-6
• Molecular Formula: H2O4Se
• Molecular Weight: 144.98 g/mol
• IUPAC Name: selenic acid
• Standard InChI: InChI=1S/H2O4Se/c1-5(2,3)4/h(H2,1,2,3,4)
• Standard InChI Key: QYHFIVBSNOWOCQ-UHFFFAOYSA-N
• SMILES: [O-][Se](=O)(=O)[O-]
• Canonical SMILES: O[Se](=O)(=O)O
• Boiling Point: Decomposes; 260 °C (decomposes)
• Colorform: White solid; Hexagonal colorless prisms
• Melting Point: 58 °C

Introduction

Definition and Chemical Characteristics

Selenate is defined as any salt or ester formed by replacing one or both of the hydrogens of selenic acid with metal ions or organic groups. These compounds contain the selenate anion (SeO₄²⁻), which is chemically analogous to sulfate (SO₄²⁻). This similarity stems from selenium's position in the oxygen group of the periodic table, directly below sulfur, resulting in comparable chemical behavior but with distinct biological activity.

Structurally, selenate compounds feature a central selenium atom surrounded by four oxygen atoms in a tetrahedral arrangement. This configuration provides stability and reactivity characteristics that make selenate valuable for various applications. The selenate anion carries a negative two charge, allowing it to form ionic bonds with various metal cations to create stable compounds.

Historical Context

The study of selenate compounds began shortly after the discovery of selenium by Jöns Jacob Berzelius in 1817. As understanding of selenium chemistry evolved, researchers recognized the distinct properties of selenate compounds and began investigating their potential applications across various fields.

Types of Selenate Compounds

Several selenate compounds exist with varying properties and applications. The most extensively studied and utilized forms include sodium selenate and strontium selenate.

Sodium Selenate

Sodium selenate (Na₂SeO₄) exists in multiple forms: the anhydrous salt, heptahydrate, and decahydrate. These are white, water-soluble solids with significant commercial importance. The decahydrate form is particularly common in nutritional supplements due to its stability and bioavailability.

Sodium selenate shares many physical properties with sodium sulfate, though selenates are considerably more toxic. This toxicity must be carefully managed when utilizing sodium selenate in commercial applications, particularly those involving human or animal consumption.

Strontium Selenate

Structurally, strontium selenate is monoclinic with a space group of P21/n and lattice parameters of a=6.853, b=7.352, c=7.102, β=0.7107, V=348.0 ų, Z=4.

Comparative Properties

Table 1: Comparative Properties of Common Selenate Compounds

Property	Sodium Selenate (Na₂SeO₄)	Strontium Selenate (SrSeO₄)
Appearance	White solid	White orthorhombic crystals
Density	Variable based on hydration	4.25 g/cm³
Water Solubility	Highly soluble	0.656 g/100 ml at 20°C
Crystal Structure	Varies with hydration state	Monoclinic, space group P21/n
Primary Applications	Supplements, pesticides, glass	Research, precursor to SrSe
Toxicity	Moderate to high	Moderate to high

Production Methods

The synthesis of selenate compounds involves multiple chemical reactions, with processes varying based on the specific selenate being produced.

Sodium Selenate Production

Sodium selenate is produced through a sequential oxidation process involving several reactions:

• Oxidation of selenium with nitric acid to form selenous acid:
  Se + 2HNO₃ → H₂SeO₃ + NO + NO₂

• Neutralization of selenous acid to form sodium selenite:
  H₂SeO₃ + Na₂CO₃ → Na₂SeO₃ + H₂O + CO₂

• Oxidation of sodium selenite with hydrogen peroxide in basic medium:
  Na₂SeO₃ + H₂O₂ → Na₂SeO₄ + H₂O

The resulting sodium selenate is typically spray-dried to obtain the final product.

Strontium Selenate Production

Strontium selenate is commonly prepared through a direct reaction between sodium selenate and strontium chloride in solution:

SrCl₂(aq) + Na₂SeO₄(aq) → SrSeO₄ + 2NaCl(aq)

Alternatively, it can be prepared by heating strontium carbonate with selenium or selenium oxide. Evaporating the solution yields white, orthorhombic crystals of strontium selenate.

Industrial and Agricultural Applications

Selenate compounds, particularly sodium selenate, have found diverse applications across multiple industries due to their unique properties.

Glass Manufacturing

One of the earliest industrial applications of sodium selenate was in glass production. It serves two primary functions in this industry:

• Color modification: Selenium produces a distinctive red hue in glass. When molten glass is treated with sodium selenate followed by arsenic trioxide, the compound is reduced to provide elemental selenium.

• Decolorizing agent: The red hue produced by sodium selenate is complementary to the green hue given by ferrous oxides in the manufacturing process. When used together, these compounds produce colorless glass by neutralizing each other's coloration effects.

Pesticides and Insecticides

Sodium selenate is an active ingredient in certain insecticides targeting mites, aphids, and mealybugs. Its effectiveness stems from its toxicity, with a dose of 10 mg/kg being fatal to most insects. This property makes it valuable for controlling agricultural pests, though careful application is necessary due to its potential environmental impact.

Entomologists discovered this application by observing that wheat growing in soil containing sodium selenate was naturally protected against aphids and spider mites. This observation led to the development of "built-in insecticide" approaches using selenium compounds.

Crop Biofortification

Sodium selenate is effectively used for biofortification of crops to address selenium deficiency in humans and livestock. It can be applied as a foliar spray (directly onto plant leaves) or via the rooting medium, such as being added to fertilizers. This application represents an important intersection between agriculture and nutrition, as it enhances the nutritional value of food crops.

Nutritional and Medical Applications

The biological activity of selenate compounds has led to their use in nutritional supplements and emerging medical applications.

Dietary Supplements

The decahydrate form of sodium selenate is commonly included in multivitamins and livestock feed as a source of selenium. Selenium is an essential micronutrient required for various physiological functions, including antioxidant defense systems and thyroid hormone metabolism.

Neurodegenerative Disorders

Recent research has investigated sodium selenate as a potential treatment for neurodegenerative conditions. A study from Monash University examined its effects on behavioral variant frontotemporal dementia (bvFTD). During a 52-week trial, sodium selenate appeared safe and well-tolerated in patients. While no improvements were observed in cognitive or behavioral symptoms, several participants showed no decline during the study period, suggesting a potential disease-modifying effect.

The proposed mechanism involves sodium selenate activating protein phosphatase 2 (PP2A), an enzyme controlling cell cycle and cell death within the brain. This enzyme is responsible for more than 70 percent of dephosphorylation in the brain and is the primary mechanism for tau dephosphorylation. By increasing PP2A activity, sodium selenate may reduce levels of hyperphosphorylated tau in the brain, potentially preventing further neuronal death and disease progression.

Alzheimer's Disease

A randomized controlled trial investigated sodium selenate supplementation in Alzheimer's disease patients. The study found that high-dose sodium selenate supplementation was well-tolerated and could modulate central nervous system selenium concentration. Interestingly, patients classified as "responsive" based on elevation in cerebrospinal fluid (CSF) selenium concentrations showed less deterioration in Mini-Mental Status Examination (MMSE) scores compared to non-responsive individuals.

Research Findings on Biological Effects

Toxicological Studies

Research on the earthworm Eisenia andrei assessed the acute toxicity of selenate and selenite and their impacts on oxidative stress. The study found that selenate exposure caused apoptotic-like cell death in the coelomocytes (immune cells) of exposed earthworms. Additionally, decreased mRNA levels of stress-related genes were observed.

These findings emphasize that while selenium is an essential element for humans, animals, and certain lower plants, it can be toxic at high concentrations. Such toxicological studies are crucial for understanding the environmental impact of selenate compounds and establishing safe application levels.

Future Research Directions

Several promising research avenues for selenate compounds remain to be explored:

Medical Applications

The preliminary findings regarding sodium selenate's potential benefits in neurodegenerative disorders warrant further investigation through larger, controlled clinical trials. Future studies should focus on identifying biomarkers that might predict individual responsiveness to selenium supplementation and optimizing dosing regimens.

Agricultural Innovations

Further research into selenate-based biofortification strategies could help address global selenium deficiency while minimizing environmental impact. Developing targeted delivery methods for selenate compounds could enhance their effectiveness while reducing potential toxicity concerns.

Environmental Impact Assessment

More comprehensive studies of selenate's environmental fate and ecological effects are needed to ensure sustainable use of these compounds, particularly in agricultural applications where widespread distribution may occur.